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Compound of Interest

Compound Name:
(4-Hydroxybutyl) hydrogen

succinate

Cat. No.: B1616101 Get Quote

(4-Hydroxybutyl) hydrogen succinate, a key intermediate in the production of biodegradable

polymers, has garnered significant attention in materials science. This technical guide provides

a comprehensive literature review on its discovery, synthesis, and characterization, tailored for

researchers, scientists, and drug development professionals. While not a direct therapeutic

agent, its role in the synthesis of biocompatible materials makes it a compound of interest.

Introduction and Discovery
(4-Hydroxybutyl) hydrogen succinate, also known as succinic acid mono-(4-hydroxybutyl)

ester, is not a compound with a singular, celebrated "discovery" in the traditional sense. Its

existence is a fundamental consequence of the principles of esterification. The true significance

of this molecule emerged with the development of the biodegradable polyester, poly(butylene

succinate) (PBS). The synthesis of PBS from succinic acid and 1,4-butanediol proceeds

through the initial formation of (4-Hydroxybutyl) hydrogen succinate as the primary

monoester intermediate. Therefore, the "discovery" of this compound is intrinsically linked to

the pioneering work on PBS synthesis. Early research and patents focused on the production

of the final polymer, with the monoester being a transient, yet crucial, species in the

polymerization process.
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A summary of the key physicochemical properties of (4-Hydroxybutyl) hydrogen succinate is

presented in Table 1. This data is essential for its handling, purification, and analysis.

Table 1: Physicochemical Properties of (4-Hydroxybutyl) Hydrogen Succinate

Property Value

Molecular Formula C₈H₁₄O₅

Molecular Weight 190.19 g/mol

IUPAC Name 4-(4-hydroxybutoxy)-4-oxobutanoic acid

CAS Number 56149-52-1

Boiling Point 373.6 °C at 760 mmHg

Flash Point 150.6 °C

Density 1.217 g/cm³

XLogP3 -0.4

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor Count 5

Rotatable Bond Count 8

Synthesis of (4-Hydroxybutyl) Hydrogen Succinate
The primary method for synthesizing (4-Hydroxybutyl) hydrogen succinate is through the

direct esterification of succinic acid with 1,4-butanediol. This reaction forms the basis for the

production of PBS oligomers and polymers.

General Experimental Protocol: Melt Polycondensation
(Esterification Stage)
This protocol is adapted from the initial stage of PBS oligomer synthesis as described by

Labruyère et al. (2015).

Materials:
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Succinic acid (SA)

1,4-butanediol (BDO)

Titanium(IV) tetraisopropoxide (catalyst)

Nitrogen or Argon gas (for inert atmosphere)

Equipment:

Jacketed glass reactor equipped with a mechanical stirrer, a condenser, and a

nitrogen/argon inlet.

Heating mantle with temperature control.

Vacuum pump.

Procedure:

Charging the Reactor: The reactor is charged with succinic acid and a slight excess of 1,4-

butanediol (e.g., a molar ratio of SA:BDO of 1:1.1 to 1:1.2). The excess diol helps to ensure

the formation of hydroxyl-terminated oligomers.

Catalyst Addition: The catalyst, titanium(IV) tetraisopropoxide, is added to the reaction

mixture. The typical catalyst concentration is in the range of 0.05-0.1 mol% relative to the

succinic acid.

Inert Atmosphere: The reactor is purged with nitrogen or argon gas to remove oxygen and

prevent oxidative side reactions.

Esterification: The reaction mixture is heated to a temperature between 160°C and 190°C

with constant stirring. The esterification reaction commences, producing (4-Hydroxybutyl)
hydrogen succinate and water as a byproduct.

Water Removal: The water produced during the reaction is continuously removed by

distillation through the condenser to drive the equilibrium towards the formation of the ester.
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Monitoring the Reaction: The reaction progress can be monitored by measuring the amount

of water collected or by analyzing aliquots of the reaction mixture for the acid value. The

reaction is typically considered complete when the theoretical amount of water has been

collected.

Logical Flow of the Synthesis Process
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Caption: Workflow for the synthesis of (4-Hydroxybutyl) hydrogen succinate.

Characterization Techniques
The characterization of (4-Hydroxybutyl) hydrogen succinate relies on standard analytical

techniques to confirm its structure and purity.

Spectroscopic Analysis
Table 2: Spectroscopic Data for (4-Hydroxybutyl) Hydrogen Succinate
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Technique Key Observables

¹H NMR

Signals corresponding to the methylene protons

of the butanediol and succinic acid moieties,

and the hydroxyl and carboxylic acid protons.

¹³C NMR

Resonances for the carbonyl carbons of the

ester and carboxylic acid groups, and the

methylene carbons.

FTIR

Characteristic absorption bands for the O-H

stretch of the carboxylic acid and alcohol, the

C=O stretch of the ester and carboxylic acid,

and C-O stretching vibrations.

Mass Spectrometry
The molecular ion peak (M+) and characteristic

fragmentation patterns.

Note: While these techniques are standard for characterization, detailed, published spectra

specifically for the isolated (4-Hydroxybutyl) hydrogen succinate are not readily available in

the reviewed literature. The data is often inferred from the analysis of PBS oligomers.

Role in Poly(butylene succinate) (PBS) Synthesis
(4-Hydroxybutyl) hydrogen succinate is the foundational building block in the two-step

synthesis of PBS. The process involves an initial esterification followed by polycondensation.

PBS Synthesis Pathway
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Caption: Signaling pathway for the synthesis of Poly(butylene succinate) (PBS).

The initial esterification of succinic acid and 1,4-butanediol yields (4-Hydroxybutyl) hydrogen
succinate. In the subsequent polycondensation step, which is typically carried out at a higher

temperature and under vacuum, these monoester molecules react with each other and with

any remaining 1,4-butanediol to form longer polyester chains, eventually leading to high

molecular weight PBS.

Conclusion
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While the "discovery" of (4-Hydroxybutyl) hydrogen succinate is not marked by a singular

event, its importance as a critical intermediate in the synthesis of the biodegradable polymer

PBS is well-established. The synthesis via direct esterification of succinic acid and 1,4-

butanediol is a robust and well-understood process. This technical guide has provided a

detailed overview of its synthesis, physicochemical properties, and its central role in the

production of PBS, offering a valuable resource for professionals in materials science and

polymer chemistry. Further research providing detailed spectroscopic analysis of the isolated

monoester would be a valuable addition to the scientific literature.

To cite this document: BenchChem. [The Discovery and Synthesis of (4-Hydroxybutyl)
Hydrogen Succinate: A Technical Review]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1616101#literature-review-on-the-discovery-of-4-
hydroxybutyl-hydrogen-succinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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